Cas no 61860-01-3 (Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester)
61860-01-3 structure
Product Name:Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester
CAS No:61860-01-3
MF:C7H6F6O2
MW:236.111763477325
CID:464376
PubChem ID:71391598
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester
- methyl 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylate
- 61860-01-3
- DTXSID90813429
-
- Inchi: 1S/C7H6F6O2/c1-15-4(14)3-2-5(3,6(8,9)10)7(11,12)13/h3H,2H2,1H3
- InChI Key: UXVIGMRRZYARFR-UHFFFAOYSA-N
- SMILES: FC(C1(C(F)(F)F)CC1C(=O)OC)(F)F
Computed Properties
- Exact Mass: 236.02718
- Monoisotopic Mass: 236.02719840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-, methyl ester Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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